
Technical Guide: 2,3-Dimethyl-1,4-
dinitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dimethyl-1,4-dinitrobenzene

Cat. No.: B1342626 Get Quote

CAS Number: 70605-73-1

This technical guide provides a comprehensive overview of 2,3-Dimethyl-1,4-dinitrobenzene,

focusing on its chemical synthesis, physical properties, and safety considerations. This

document is intended for researchers, scientists, and professionals in drug development and

chemical synthesis.

Chemical Identity and Properties
2,3-Dimethyl-1,4-dinitrobenzene is an aromatic organic compound with the chemical formula

C₈H₈N₂O₄.[1] It is also known by its synonym, 3,6-Dinitro-1,2-xylene.[1]

Property Value Source

Molecular Weight 196.16 g/mol [1]

Molecular Formula C₈H₈N₂O₄ [1]

IUPAC Name
2,3-dimethyl-1,4-

dinitrobenzene
[1]

CAS Number 70605-73-1 [1]
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The primary method for the synthesis of 2,3-Dimethyl-1,4-dinitrobenzene is through the

nitration of o-xylene.[2]

Experimental Protocol: Nitration of o-Xylene
A detailed experimental protocol for the synthesis of 2,3-Dimethyl-1,4-dinitrobenzene is

described in the literature.[2] The process involves the reaction of o-xylene with a nitrating

mixture of fuming nitric acid and concentrated sulfuric acid.

Materials:

o-Xylene

Fuming Nitric Acid

Concentrated Sulfuric Acid

Procedure:

A reaction mixture of fuming nitric acid and concentrated sulfuric acid is prepared.

o-Xylene is added to the stirred reaction mixture.

The reaction is maintained at a temperature of 283 K (10 °C) for 1 hour.

Following the reaction, the organic phase is separated.

The organic phase is then washed to isolate the crude product.

The final product can be further purified by recrystallization.

A study on the regioselective nitration of o-xylene over solid acid catalysts like zeolites has also

been explored as a more environmentally friendly alternative to the traditional mixed acid

process.[2]
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Synthesis of 2,3-Dimethyl-1,4-dinitrobenzene.

Structural Information
The crystal structure of 2,3-Dimethyl-1,4-dinitrobenzene has been determined by X-ray

crystallography.[2]
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Crystallographic Parameter Value

Crystal System Triclinic

Space Group P-1

a (Å) 9.1093(5)

b (Å) 13.2430(8)

c (Å) 15.4334(10)

α (°) 106.544(2)

β (°) 98.150(2)

γ (°) 96.151(2)

Volume (Å³) 1745.22(18)

Z 8

Temperature (K) 173(2)

Data obtained from "The crystal structure of 2,3-dimethyl-1,4-dinitrobenzene - A Z′ = 4

structure, C8H8N2O4".[2]

Spectroscopic Data
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, and mass spectrometry

for 2,3-Dimethyl-1,4-dinitrobenzene are not readily available in the public domain. However,

data for isomeric and related compounds are available and can be used for comparative

purposes.
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Currently, there is a lack of specific data on the biological activity, pharmacological effects, and

potential applications in drug development for 2,3-Dimethyl-1,4-dinitrobenzene.

Safety and Toxicology
Specific toxicological studies on 2,3-Dimethyl-1,4-dinitrobenzene are not available. However,

dinitrobenzene isomers are known to be toxic.[3][4] General hazards associated with

dinitrobenzenes include:

Methemoglobinemia: Dinitrobenzenes can interfere with the oxygen-carrying capacity of the

blood, leading to symptoms like headache, dizziness, and cyanosis.[3][4]

Reproductive Toxicity: Some dinitrobenzene isomers have been shown to have toxic effects

on the male reproductive system in animal studies.[3]

Irritation: Can cause irritation to the skin, eyes, and respiratory tract.[4]

It is crucial to handle 2,3-Dimethyl-1,4-dinitrobenzene with extreme caution in a well-

ventilated laboratory, using appropriate personal protective equipment, including gloves and

safety glasses.
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General Safety Workflow for Handling Dinitroaromatics.

Conclusion and Future Directions
2,3-Dimethyl-1,4-dinitrobenzene is a readily synthesizable dinitroaromatic compound. While

its chemical synthesis and solid-state structure are well-documented, a significant gap exists in

the understanding of its biological properties and potential applications, particularly in the field

of drug development. Future research should focus on the biological screening of this

compound to explore any potential therapeutic activities. Furthermore, the acquisition and

publication of detailed spectroscopic data would be highly beneficial to the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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